N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea

• CAS RN: 160807-89-6
• Molecular Formula: C29H28N2O3
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 1,3-bis[(4-methoxyphenyl)-phenylmethyl]urea
• InChI: InChI=1S/C29H28N2O3/c1-33-25-17-13-23(14-18-25)27(21-9-5-3-6-10-21)30-29(32)31-28(22-11-7-4-8-12-22)24-15-19-26(34-2)20-16-24/h3-20,27-28H,1-2H3,(H2,30,31,32)
• InChI Key: LWCAUKGHWFGEJX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)NC(C3=CC=CC=C3)C4=CC=C(C=C4)OC
• synonyms: 1,3-bis[(4-methoxyphenyl)-phenyl-methyl]urea

Description

N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea, also known as BPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPU is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 406.51 g/mol.

Mechanism Of Action

The mechanism of action of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea as an anticancer agent involves the inhibition of protein kinase C, which is a key player in cell signaling pathways that regulate cell growth and survival. N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea binds to the catalytic domain of protein kinase C and inhibits its activity, leading to the induction of apoptosis in cancer cells. The mechanism of action of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea as a fluorescent probe involves the chelation of metal ions, which leads to a change in the fluorescence intensity of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea.

Biochemical And Physiological Effects

N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has been shown to have low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. In vitro studies have shown that N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea induces apoptosis in cancer cells, while sparing normal cells. N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has also been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea is its versatility, as it can be used in various applications such as medicinal chemistry, materials science, and analytical chemistry. N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea is also relatively easy to synthesize and has low toxicity, making it a safe chemical to work with. However, one of the limitations of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the research on N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea. In medicinal chemistry, further studies are needed to optimize the structure of N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea and improve its potency as an anticancer agent. In materials science, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea could be used as a building block for the synthesis of novel materials with unique properties such as self-healing and shape memory. In analytical chemistry, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea could be further developed as a fluorescent probe for the detection of metal ions in biological and environmental samples. Overall, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea is a promising chemical compound that has the potential to make significant contributions to various fields of research.

Synthesis Methods

N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea can be synthesized through a multi-step process starting from 4-methoxybenzylamine and benzaldehyde. The reaction involves the formation of an imine intermediate, which is then reduced to form N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea. The yield of the synthesis process can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has shown promising results as an anticancer agent and a potent inhibitor of protein kinase C. In materials science, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has been used as a building block for the synthesis of novel polymers and materials with unique properties. In analytical chemistry, N,N'-Bis((4-methoxyphenyl)phenylmethyl)urea has been used as a fluorescent probe for the detection of metal ions.